Methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate

• Molecular Formula: C12H10BrNO4S2
• Molecular Weight: 376.3 g/mol
• IUPAC Name: methyl 2-[(5-bromothiophen-2-yl)sulfonylamino]benzoate
• InChI: InChI=1S/C12H10BrNO4S2/c1-18-12(15)8-4-2-3-5-9(8)14-20(16,17)11-7-6-10(13)19-11/h2-7,14H,1H3
• InChI Key: FTQIHPJBBLSLLR-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NS(=O)(=O)C2=CC=C(S2)Br

Description

Methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is also known as BSA or benzoate sulfonyl amide and has a molecular formula of C14H10BrNO4S2.

Mechanism of Action

The mechanism of action of methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways in cells, leading to its observed effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In medicine, it has been shown to inhibit the growth of cancer cells and reduce inflammation. In agriculture, it has been shown to be effective against certain insect pests. Additionally, this compound has been shown to exhibit fluorescence properties, making it useful in imaging studies.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use. Additionally, it has been extensively studied for its potential applications in various fields, providing a wealth of information for researchers. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate. In medicine, further studies are needed to fully understand its mechanism of action and potential use as a cancer treatment. Additionally, its potential use as an anti-inflammatory agent warrants further investigation. In agriculture, further studies are needed to determine its effectiveness against a wider range of insect pests. Finally, its potential applications in materials science, including its use as a building block for new materials, should be explored further.

Synthesis Methods

The synthesis of methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate involves the reaction of 5-bromo-2-thiophenesulfonyl chloride with methyl 2-aminobenzoate in the presence of a base such as triethylamine. The reaction produces the desired product, which can be purified through recrystallization or chromatography.

Scientific Research Applications

Methyl 2-{[(5-bromo-2-thienyl)sulfonyl]amino}benzoate has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been investigated for its potential use as an insecticide in agriculture. Additionally, this compound has been studied for its potential applications in materials science, including its use as a building block for the synthesis of new materials.